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Compound of Interest

Compound Name: 2-Nitrophenyl selenocyanate

Cat. No.: B1205194

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2-Nitrophenyl
selenocyanate, a compound of interest in various research and development applications.

Molecular Weight Data

The molecular weight of a compound is a fundamental physical property crucial for
experimental design, stoichiometric calculations, and analytical characterization. The molecular
weight of 2-Nitrophenyl selenocyanate has been determined to be 227.08 g/mol [1].

For clarity and comparative purposes, the elemental composition and their respective
contributions to the total molecular weight are summarized below.
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Contribution

Standard
] ] . to Molecular
Element Symbol Atomic Count Atomic Weight .
Weight ( g/mol
(g/mol)
)
Carbon C 7 12.011 84.077
Hydrogen H 4 1.008 4.032
Nitrogen N 2 14.007[2][3] 28.014
Oxygen o} 2 15.999[4] 31.998
Selenium Se 1 78.971[5][6] 78.971

Total 227.092

Note: The sum of the isotopic atomic weights provides a calculated molecular weight that is in
close agreement with the reported value.

Molecular Formula

The established linear formula for 2-Nitrophenyl selenocyanate is O2NC6H4SeCN][1]. This
formula is foundational to the calculation of its molecular weight.

Experimental Protocols and Methodologies

The determination of a chemical compound's molecular weight is a standard procedure that
does not involve complex experimental protocols or signaling pathways. It is a calculation
based on the compound's molecular formula and the standard atomic weights of its constituent
elements as established by the International Union of Pure and Applied Chemistry (IUPAC).

Therefore, detailed experimental workflows or signaling pathway diagrams are not applicable to
the determination of molecular weight.

Logical Relationship Diagram

The following diagram illustrates the logical process for determining the molecular weight of 2-
Nitrophenyl selenocyanate.
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Identify Molecular Formula
(O2NC6H4SeCN)

econstruct

Determine Atomic Composition
(C,H, N, O, Se)

eference IUPAC

Obtain Standard Atomic Weights

ultiply by Atom Count

Calculate Molar Mass of Each Element

Aggregate

Sum Molar Masses

Final Molecular Weight
(227.08 g/mol)

Diagram 1: Molecular Weight Determination Workflow

Click to download full resolution via product page

Diagram 1: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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